Agar, dimethyl ether
CAS No.: 131439-06-0
Cat. No.: VC0237357
Molecular Formula: C16H18O6S
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131439-06-0 |
|---|---|
| Molecular Formula | C16H18O6S |
| Molecular Weight | 0 |
Introduction
Physical and Chemical Properties
Dimethyl Ether Properties
Dimethyl ether exhibits distinct physical and chemical properties that make it suitable for various applications.
Table 1: Physical Properties of Dimethyl Ether
Dimethyl ether exists as a colorless gas under ambient conditions and can be easily liquefied with moderate pressure. Its low boiling point and high vapor pressure make it effective as a propellant in various applications .
Synthesis and Production Methods
Dimethyl Ether Synthesis
Dimethyl ether can be produced through various methods, with the most common being the dehydration of methanol.
Conventional Production from Methanol
The traditional method for DME production involves the dehydration of methanol:
This reaction typically occurs over an acid catalyst. The methanol feedstock is usually obtained from synthesis gas (syngas), which consists primarily of hydrogen and carbon monoxide .
Direct Synthesis from Syngas
JFE Group and other researchers have developed a direct synthesis process for DME, which offers economic advantages. The direct synthesis involves converting syngas (CO and H₂) directly to DME in a single-step process:
3CO + 3H₂ → CH₃OCH₃(DME) + CO₂
This direct synthesis process involves multiple reactions occurring simultaneously in a single reactor, including methanol synthesis, methanol dehydration, and the water-gas shift reaction .
Production from Biomass
DME can also be produced as a second-generation biofuel (BioDME) from lignocellulosic biomass, biogas, or methane from various waste sources. This approach has gained attention as part of sustainable fuel initiatives .
Extraction and Purification
Agar is traditionally extracted from red seaweed through a process involving hot water extraction, followed by freezing, thawing, and drying .
Chemical Modification
Chemical modification of agar can be performed to alter its properties, particularly its gelling temperature and clarity. One method involves dissolving agar in an alkaline solution followed by treatment with a reagent such as dimethyl sulfate, which introduces methyl groups to the polysaccharide structure .
The modified agar may have a lower gelling temperature, lower melting point, and higher clarity compared to unmodified agar .
Applications and Utilization
Dimethyl Ether Applications
Dimethyl ether has diverse applications across multiple industries:
Industrial Applications
DME serves as a feedstock for producing various chemicals, including dimethyl sulfate, which is a widely used methylating agent :
CH₃OCH₃ + SO₃ → (CH₃)₂SO₄
It can also be converted to acetic acid through carbonylation :
(CH₃)₂O + 2 CO + H₂O → 2 CH₃CO₂H
Fuel Applications
Dimethyl ether has attracted significant attention as a clean-burning alternative fuel. It has a high cetane number, making it suitable as a diesel substitute. When used as a fuel, DME produces no soot or particulate matter upon combustion, offering significant environmental advantages .
The JFE Group conducted road tests using DME fuel with a small diesel truck, demonstrating the superiority of DME as a diesel fuel .
Propellant and Other Uses
DME is commonly used as an aerosol propellant in cosmetics, paints, and similar applications. Its current worldwide production is approximately 150,000 tons per year, with a significant portion used for these purposes .
Laboratory Applications
Agar is widely used as a medium for microbial cultivation in laboratories. Its ability to form gels that remain solid at typical incubation temperatures makes it ideal for this purpose .
Modified agar with lower gelling temperatures can be particularly valuable for special applications, such as the cultivation of temperature-sensitive microorganisms .
Food Industry
Agar serves as a thickening and gelling agent in various food applications. Its ability to form thermoreversible gels makes it useful in confectionery, bakery products, and dairy products .
Extraction Processes
Recent research has explored the use of dimethyl ether as an extraction solvent. In particular, DME has been investigated for the extraction of lipids from wet biomass due to its favorable properties .
In a study mentioned in search result , subcritical dimethyl ether was used for the decellularization of porcine aortic tissue as an alternative to surfactants like sodium dodecyl sulfate. The process involved three steps: lipid extraction using subcritical DME at 23°C with a DME pressure of 0.56 MPa, evaporation of DME, and subsequent DNA fragmentation and removal .
Recent Research Developments
Sorption-Enhanced DME Synthesis (SEDMES)
Recent advances in DME production include sorption-enhanced dimethyl ether synthesis (SEDMES), which uses zeolites for in situ water removal to shift the thermodynamic equilibrium toward product formation. This technology has demonstrated single-pass CO₂ conversion above 90% .
Research conducted at TNO in Petten, The Netherlands, has established optimal operating conditions:
Table 3: SEDMES Performance Optimization Results
| Operating Pressure (bar) | Productivity (kg/h) | DME Selectivity (%) | Optimal Cycle Duration (min) |
|---|---|---|---|
| 20 | 2.2 | 50.2 | 113 |
| 50 | 3.6 | 88.5 | 233 |
This data indicates a significant improvement in both productivity and selectivity at higher operating pressures, though this comes with increased DME loss .
DME Carbonylation
Researchers have investigated the carbonylation of dimethyl ether (DME) with CO as a key step for ethanol synthesis from syngas. This process typically uses zeolite catalysts:
CH₃OCH₃ + CO → CH₃COOCH₃ (methyl acetate)
Studies have shown that highly crystalline ferrierite (FER) zeolite can achieve methyl acetate productivity of 2.94 mmol g⁻¹ h⁻¹ with selectivity above 99% .
Agar Modification Techniques
Research continues on methods to modify agar to achieve desired properties. While dimethyl sulfate has been traditionally used for methylation of agar, other reagents and methods are being explored to achieve specific modifications .
Future Perspectives and Challenges
Sustainable Production
The production of dimethyl ether from renewable resources remains a significant area of research. Biomass-derived DME (BioDME) offers a pathway to reduce dependence on fossil fuels .
Novel Applications
The potential for using dimethyl ether in various extraction and processing applications continues to be explored. Its relatively low toxicity compared to alternatives like butane makes it interesting for applications in the food and pharmaceutical industries .
Challenges in Implementation
Despite its advantages, widespread adoption of DME as a fuel faces challenges including infrastructure requirements, economic competitiveness with established fuels, and regulatory considerations .
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